2,2/'-METHYLENEBIS(4-CHLOROPHENOL)

• CAS No.: 1322-43-6
• Product Name: 2,2/'-METHYLENEBIS(4-CHLOROPHENOL)
• Molecular Formula: C13H10Cl2O2
• Molecular Weight: 269.12 g/mol
• IUPAC Name: 4-chloro-2-[(5-chloro-2-hydroxyphenyl)methyl]phenol
• Standard InChI: InChI=1S/C13H10Cl2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2
• Standard InChIKey: MDNWOSOZYLHTCG-UHFFFAOYSA-N
• Impurities: Dichlorophene is usually contaminated with the trimer 4-chloro-2,6-bis(5-chloro-2-hydroxybenzyl)phenol, which results from the synthesis process ... the trimer constitutes 5% to 10% by weight of Dichlorophene.
• SMILES: C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O
• Canonical SMILES: C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O
• Colorform: Colorless crystals
• Melting Point: 351 to 352 °F (NTP, 1992); 177.5 °C; 177-178 °C
• Physical Description: Dichlorophene appears as white slightly cream or light pink-colored powder. Melting point 177°C. Slight phenolic odor and a saline phenolic taste. Moderately toxic. Used as a fungicide and bactericide.
• Description: Dichlorophen is a nontoxic laxative vermicide of chlorinated phenol compound. Dichlorophen is used as a veterinary fungicide, anthelmintic, and anti-protozoan, as well as an ingredient in antimicrobial soaps and shampoos. This agent probably acts by increasing the clearing of intestinal contents, thereby eradicating tapeworm infections from the intestines.; Dichlorophene appears as white slightly cream or light pink-colored powder. Melting point 177°C. Slight phenolic odor and a saline phenolic taste. Moderately toxic. Used as a fungicide and bactericide.; Dichlorophen is a diarylmethane and a bridged diphenyl fungicide.
• Shelf Life: Slowly oxidized in air. Acidic in reaction, and forms salts with aqueous alkalis. Photolysis in acidic solution in the absence of oxygen results in hydrolysis of one chlorine atom, to give the corresponding phenol; in the presence of oxygen, the corresponding benzoquinone is formed; the same products are formed at pH 9, together with 4-chloro-2,2'-methylenediphenol.; Slight volatility
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 1.11e-04 M; Sparingly sol in toluene; 1 g sol in 1 g of 95% ethanol, in less than 1 g of ether; sol in methanol, isopropyl ether, petroleum ether; sol (with decomp) in alkaline aq solutions; In water, 30 mg/L at 25 °C
• Synonyms: Dichlorophen; Panacide
• Vapor Pressure: 1e-10 mm Hg at 77 °F ; 0.0001 mm Hg at 212° F (NTP, 1992); 9.75e-11 mmHg; 9.75X10-11 mm Hg at 25 °C
• PubChem Compound: 3037
• Last Modified: Nov 11 2021